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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

measuring changes in carcass composition in livestock, specifically beef cattle, following the

administration of Ralgro®, an anabolic agent containing the active ingredient zeranol.

1.0 Introduction

Ralgro® is a brand name for a growth-promoting implant containing zeranol, a synthetic non-

steroidal estrogen.[1] Zeranol is an anabolic agent used in the beef industry to increase the

rate of weight gain and improve feed efficiency in cattle.[2][3][4] Its mechanism of action

involves stimulating the animal's natural growth systems.[4][5] Zeranol influences the pituitary

gland to increase the secretion of somatotropin (growth hormone), which promotes protein

synthesis and nitrogen retention, leading to increased muscle development.[6][7][8][9] Studies

have shown that implanting with Ralgro® can lead to fatter carcasses, potentially increasing

the quality grade and tenderness of the meat.[10][11]

2.0 Expected Effects on Carcass Composition

The administration of Ralgro® is expected to alter the proportion of muscle, fat, and bone in

the carcass. As animals grow, the proportion of fat naturally increases while muscle and bone

decrease relative to total body weight.[12] Ralgro® enhances this process by promoting

protein deposition while also influencing fat accretion.[13] The primary expected outcomes are
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an increase in lean muscle mass and, in many cases, an increase in fat deposition, including

both subcutaneous (backfat) and intramuscular fat (marbling).[10][11][14]

Parameter
Expected Change with
Ralgro®

Primary Measurement
Method(s)

Lean Muscle Mass Increase
Ribeye Area (REA), Carcass

Dissection, DXA Scan

Fat Deposition Increase / No Change

Backfat Thickness, Rump Fat,

% Intramuscular Fat (%IMF),

KPH Fat, DXA Scan

Bone Mass
No Significant Change / Slight

Decrease
Carcass Dissection, DXA Scan

Overall Weight Gain Increase
Live Weight, Hot Carcass

Weight

Feed Efficiency Improvement
Feed Conversion Ratio

Calculation

Quality Grade Increase / No Change Marbling Score Assessment

Yield Grade Increase / No Change
Calculation using HCW, REA,

Backfat, and KPH

3.0 Experimental Protocols

Protocol 1: Administration of Ralgro® Implants
This protocol details the standardized procedure for implanting Ralgro® to ensure consistent

dosage and proper placement, minimizing stress and potential complications.

3.1 Materials

Ralgro® (zeranol) 36 mg implants[2][15]

Ralogun® pellet injector/applicator[16]
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Sharp, sterile needles for the applicator

Animal restraining equipment (e.g., chute or headgate)

Disinfectant (e.g., rubbing alcohol)

Cotton or gauze pads[15][16]

Protective gloves

3.2 Procedure

Securely restrain the animal to allow safe and easy access to the ear.

Load a Ralgro® cartridge into the Ralogun® applicator according to the manufacturer's

instructions.[17] Ensure a new, sharp needle is properly seated in the applicator.[15][17][18]

Identify the implant site: the subcutaneous tissue on the back side of the ear, between the

skin and the cartilage, below the ear's midline.[17][18] The implant should not be placed

closer to the head than the edge of the auricular cartilage ring.[17][18]

Thoroughly cleanse the identified puncture site with a cotton or gauze pad moistened with

disinfectant.[15][16][17]

Grasping the ear, insert the needle under the loose skin, advancing it its full length toward

the base of the ear. Take care to avoid piercing cartilage or major blood vessels.[15][16]

Fully depress the trigger to deliver the 36 mg dose (3 pellets).[16]

Keep the trigger depressed while slowly withdrawing the needle to ensure the pellets remain

in the subcutaneous tissue and are not pulled out.[15][16][18]

Gently palpate the implant site to confirm that the pellets are in place.

Wipe the needle with a disinfectant-moistened gauze before the next animal.[15][17][18]
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Protocol 2: In Vivo Carcass Composition
Assessment via Ultrasound
Real-time ultrasound is a non-invasive method for estimating carcass traits on live animals,

allowing for longitudinal studies of composition changes over time.[19][20][21] It is a cost-

effective alternative to slaughter and provides valuable data for genetic selection and research.

[19][22]

3.3 Materials

Real-time ultrasound machine with a high-frequency linear-array transducer (e.g., 3.5 MHz)

Standoff pad/guide to conform to the animal's back curvature[20]

Vegetable oil or acoustic gel

Clippers for removing hair (if necessary)

Computer with certified image analysis software

3.4 Procedure

Restrain the animal in a chute to minimize movement.

If the animal has a thick hair coat, clip the hair from the measurement locations to ensure

clear images.

Liberally apply acoustic gel or oil to the transducer and the skin over the measurement sites.

Ribeye Area (REA) and 12th-13th Rib Fat Thickness (Backfat):

Place the transducer and standoff guide between the 12th and 13th ribs.[20][23]

Capture a clear cross-sectional image of the longissimus dorsi (ribeye) muscle.[19]

Using the analysis software, trace the border of the ribeye muscle to calculate its area in

square inches.
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Measure the fat thickness at a point three-fourths of the lateral length of the ribeye muscle,

perpendicular to the skin surface.[20]

Rump Fat Thickness:

Place the transducer between the hooks (hips) and pins of the animal.[19]

Capture an image showing the fat layer over the gluteus medius muscle and measure its

depth in inches.[19]

Percent Intramuscular Fat (%IMF) / Marbling:

This is estimated by the software through analysis of the acoustic signals within the

captured ribeye muscle image.[19][23]

Save all images and data. All image interpretation should be performed by a technician

certified by a recognized organization (e.g., Animal Ultrasound Practitioners Association) to

ensure accuracy and consistency.[22]

Protocol 3: Post-Mortem Carcass Composition
Analysis
Post-mortem analysis provides the most accurate and direct measurements of carcass

composition. These methods are the gold standard for validating in vivo techniques.

3.5 Materials

Standard slaughter and carcass processing equipment

Scales for weighing carcass and components

Ruler and/or calipers

Ribeye area grid

Dual-Energy X-ray Absorptiometry (DXA) scanner (optional, for advanced analysis)

Grinder and equipment for chemical analysis (optional, for advanced analysis)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.uaex.uada.edu/publications/PDF/FSA3106.pdf
https://www.thebeefsite.com/articles/1725/ultrasound-scanning-beef-cattle-for-body-composition
https://www.thebeefsite.com/articles/1725/ultrasound-scanning-beef-cattle-for-body-composition
https://www.thebeefsite.com/articles/1725/ultrasound-scanning-beef-cattle-for-body-composition
https://extension.msstate.edu/publications/using-live-animal-carcass-ultrasound-information-beef-cattle-selection
https://www.gov.mb.ca/agriculture/livestock/beef/real-time-ultrasound-evaluation-of-carcass-traits.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.6 Procedure

Following the experimental period, transport animals to a harvesting facility.

Collect pre-slaughter live weights.

Slaughter animals using humane, standardized procedures.

Hot Carcass Weight (HCW): Record the weight of the carcass immediately after the removal

of the head, hide, feet, and internal organs.

Chill the carcasses at approximately 2-4°C for at least 24 hours.

Post-Chill Measurements:

Cold Carcass Weight (CCW): Record the weight of the chilled carcass.

Rib the carcass between the 12th and 13th ribs to expose the longissimus dorsi muscle.

Ribeye Area (REA): Use a plastic grid or digital imaging to measure the area of the

exposed ribeye muscle.

Subcutaneous Fat Thickness (SFT): Use a ruler to measure the fat depth over the ribeye

at the 3/4 lateral position.

Kidney, Pelvic, and Heart (KPH) Fat: Manually remove the internal fat from the kidney,

pelvic, and heart regions, weigh it, and express it as a percentage of the HCW.

USDA Quality and Yield Grades: Have a certified grader evaluate the carcass for marbling,

maturity, and other factors to assign a Quality Grade (e.g., Prime, Choice, Select) and

calculate the Yield Grade.

Advanced Analysis (Optional):

DXA Scanning: Scan a half-carcass using a DXA machine. This technology provides

precise, objective measurements of the lean meat, fat, and bone content of the carcass.

[24][25][26]
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Carcass Dissection and Chemical Analysis: For the most detailed analysis, physically

separate the entire half-carcass into lean tissue, fat (subcutaneous and intermuscular),

and bone, and weigh each component.[26] A representative sample (e.g., the 9th-10th-

11th rib cut) can be ground, homogenized, and chemically analyzed to determine the

precise percentages of water, protein, lipid, and ash.[24][27]

4.0 Data Presentation

Quantitative results from Ralgro® studies should be summarized for clear comparison

between treatment and control groups.

Table 1: Example Data Summary from a Hypothetical Ralgro® Study in Steers

Parameter
Control Group
(n=50)

Ralgro® Group
(n=50)

P-value

Initial Live Weight (kg) 340.5 ± 5.1 341.2 ± 4.9 0.78

Final Live Weight (kg) 585.3 ± 7.8 610.7 ± 8.2 <0.05

Average Daily Gain (

kg/day )
1.44 1.59 <0.05

Hot Carcass Weight

(kg)
351.2 ± 4.5 369.5 ± 5.1 <0.05

Ribeye Area (cm²) 78.7 ± 2.1 82.3 ± 2.4 <0.05

Backfat Thickness

(mm)
12.1 ± 0.8 14.5 ± 0.9 <0.05

% Intramuscular Fat

(Marbling)
4.8 ± 0.3 5.5 ± 0.4 <0.05

USDA Yield Grade 2.8 3.2 <0.05

% Choice or Higher 68% 82% <0.05

5.0 Mandatory Visualizations
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Caption: Simplified anabolic signaling pathway of Ralgro® (Zeranol).
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Caption: Standardized workflow for the administration of Ralgro® implants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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